Cas no 94133-41-2 ((+)-Menthoxyacetic Acid)

• Product Name: (+)-Menthoxyacetic Acid
• CAS No: 94133-41-2
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 807166
• PubChem ID: 2733292
• Update Time: 2025-10-24

(+)-Menthoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-
• (+)-Menthoxyacetic Acid
• (+)-Menthyloxyacetic acid
• Acetic acid,[[(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]- (9CI)
• Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-,[1S-(1a,2b,5a)]-
• 2-[[(1S,2R,5S)-5-Methyl-2-(1-methylethyl)cyclohexyl]oxy]acetic acid (ACI)
• Acetic acid, [[(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]- (9CI)
• Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, [1S-(1α,2β,5α)]- (ZCI)
• EN300-1627964
• 2-[(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl]oxyacetic acid
• (+)-Menthyloxyacetic acid, 98%
• DTXSID60240667
• 94133-41-2
• (1S-(1alpha,2beta,5alpha))-((5-Methyl-2-(1-methylethyl)cyclohexyl)oxy)acetic acid
• EINECS 302-700-4
• 2-(((1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl)oxy)acetic acid
• 2-((1S,2R,5S)-2-isopropyl-5-methylcyclohexyloxy)acetic acid
• AKOS015894039
• SCHEMBL8991726
• G68836
• 2-{[(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl]oxy}acetic acid

• MDL： MFCD00077813
• Inchi： 1S/C12H22O3/c1-8(2)10-5-4-9(3)6-11(10)15-7-12(13)14/h8-11H,4-7H2,1-3H3,(H,13,14)/t9-,10+,11-/m0/s1
• InChI Key： CILPHQCEVYJUDN-AXFHLTTASA-N
• SMILES： O([C@H]1C[C@@H](C)CC[C@@H]1C(C)C)CC(=O)O

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Colorless viscous liquid
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: 54.0 °C
• Boiling Point: 163-164 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.465(lit.)
• PSA: 46.53000
• LogP: 2.54840
• Optical Activity: [α]20/D +92.5°, c = 10 in ethanol

(+)-Menthoxyacetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (+)-Menthoxyacetic Acid

Recent Advances in the Study of (+)-Menthoxyacetic Acid (CAS: 94133-41-2): Applications and Mechanisms

The compound (+)-Menthoxyacetic Acid (CAS: 94133-41-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral derivative of menthol exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug delivery, flavor enhancement, and as a chiral auxiliary in asymmetric synthesis. Recent studies have focused on elucidating its biological activity, metabolic pathways, and potential therapeutic benefits.

A 2023 study published in the *Journal of Medicinal Chemistry* explored the role of (+)-Menthoxyacetic Acid as a modulator of TRPM8 channels, which are implicated in pain and cold sensation. The research demonstrated that this compound exhibits selective agonistic activity, potentially offering a novel approach for managing neuropathic pain. The study utilized in vitro electrophysiology and molecular docking simulations to characterize its binding affinity and mechanism of action.

In addition to its pharmacological potential, (+)-Menthoxyacetic Acid has been investigated for its applications in green chemistry. A recent paper in *ACS Sustainable Chemistry & Engineering* highlighted its use as a biodegradable solvent in catalytic reactions, reducing the environmental impact of traditional organic solvents. The study reported high yields and enantioselectivity in several asymmetric transformations, underscoring its utility in sustainable synthetic methodologies.

Further research has also delved into the metabolic fate of (+)-Menthoxyacetic Acid. A 2024 metabolomics study identified its major metabolites in human liver microsomes, revealing rapid glucuronidation as the primary detoxification pathway. These findings are critical for assessing its safety profile and potential drug-drug interactions in clinical applications.

In summary, (+)-Menthoxyacetic Acid (CAS: 94133-41-2) represents a versatile compound with broad applications in medicine, chemistry, and environmental science. Ongoing research continues to uncover its mechanistic details and expand its potential uses, positioning it as a valuable tool in both academic and industrial settings.